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Gamma amino acids and derivatives
Gamma-aminobutyric acid (GABA) and its derivatives are a class of compounds with diverse biological activities, widely studied for their potential health benefits in various applications. GABA itself is the chief inhibitory neurotransmitter in the vertebrate central nervous system (CNS), playing a crucial role in modulating neuronal excitability. It acts by binding to specific GABAA and GABAB receptors, thereby regulating synaptic transmission.
Derivatives of GABA include functional analogs such as gamma-aminobutyric acid ethyl ester (GAEE) and gamma-hydroxybutyrate (GHB), each possessing unique physicochemical properties and biological activities. For instance, GAEE exhibits enhanced stability compared to GABA, making it more suitable for certain delivery systems or formulations. On the other hand, GHB is known for its role in sleep regulation and has been explored for its anxiolytic and muscle relaxant properties.
In industrial applications, GABA and its derivatives are utilized in food additives, pharmaceuticals, nutraceuticals, and cosmetics due to their antioxidant, neuroprotective, and anti-stress effects. They also find use in agricultural products as growth regulators or stress alleviators for crops. The development of these compounds continues to expand their potential applications, making them significant players in the field of chemical biotechnology and pharmaceutical sciences.
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Ethoxyquin as an Antioxidant and Preservative in Chemical BiopharmaceuticalsEthoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...
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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
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Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
